Ethyl 4-phenoxybenzoylformate

• IUPAC Name: ethyl 2-oxo-2-(4-phenoxyphenyl)acetate
• InChI: InChI=1S/C16H14O4/c1-2-19-16(18)15(17)12-8-10-14(11-9-12)20-13-6-4-3-5-7-13/h3-11H,2H2,1H3
• InChI Key: CAQQVRYFFIRVIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC=C(C=C1)OC2=CC=CC=C2
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID50374541
• Molecular Weight: 270.28 g/mol
• CAS No.: 62936-33-8

Description

Ethyl 4-phenoxybenzoylformate is a chemical compound with the molecular formula C16H14O4 and a molecular weight of 270.28 g/mol . It is known for its applications in various fields of scientific research, including chemistry, biology, medicine, and industry. This compound is typically found as a white to off-white powder with a melting point of 80-82°C.

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl 4-phenoxybenzoylformate can be synthesized through a multi-step process involving the reaction of diphenyl ether with oxalyl chloride in the presence of aluminum trichloride as a catalyst. The reaction is carried out in dichloromethane at low temperatures (around 5°C) to ensure high yield and purity . The intermediate product is then treated with ethyl oxalyl chloride under inert atmosphere conditions to obtain the final compound .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and minimize production costs. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity this compound suitable for various applications .

Chemical Reactions Analysis

Types of Reactions: Ethyl 4-phenoxybenzoylformate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert it into alcohol derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the phenoxy group is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and thiols are employed under basic conditions.

Major Products:

Oxidation: Carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Various substituted benzoylformates depending on the nucleophile used.

Scientific Research Applications

Ethyl 4-phenoxybenzoylformate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and in the development of new chemical compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in the synthesis of insecticides and acaricides.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 4-phenoxybenzoylformate involves its interaction with specific molecular targets and pathways. In biological systems, it can inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Ethyl 4-phenoxybenzoylformate can be compared with other similar compounds such as:

• Ethyl 4-phenylbenzoylformate
• Ethyl 4-methoxybenzoylformate
• Ethyl 4-chlorobenzoylformate

Uniqueness: this compound is unique due to its phenoxy group, which imparts distinct chemical and biological properties compared to its analogs. This uniqueness makes it a valuable compound for various research and industrial applications .

Synthesis routes and methods I

Procedure details

To a mixture of aluminum chloride (29.3 g) and dichloromethane (250 ml), ethyl chloroglyoxylate (22.3 ml) was added dropwise at 0° C. After stirring for 30 minutes, diphenyl ether (63.5 ml) was added dropwise over 30 minutes at 0° C. followed by stirring for 2 hours, the reaction mixture was poured onto ice (250 g) and stirred for 1 hour at room temperature. The dichloromethane layer was separated, washed with saturated aqueous sodium chloride, dried (MgSO4), and then concentrated. The residue was subjected to column chromatography on silica gel, and ethyl 4-phenoxyphenylglyoxylate (38.0 g, yield 70%) was obtained as an oil from a fraction eluted with ethyl acetate-hexane (1:10, v/v).

Synthesis routes and methods II

Procedure details

To 301 g (2.26 mol) of AlCl3 in CH2Cl2 (750 ml) a mixture of 383 g (2.25 mol) of 4-phenoxybenzene and 205 g (1.50 mol) of ethyl chloroglyoxylate in CH2Cl2 (750 ml) is added dropwise at ice-bath temperature during one hour. Thereafter, the mixture is gradually warmed up to room temperature and stirred overnight. Then, the reaction mixture is poured onto ice. The aq. solution is acidified to pH 3 with aqueous HCl solution, followed by an extraction with CH2Cl2. The extract is dried over anhydrous MgSO4. The desired product is purified by silica gel column chromatography using CH2Cl2-hexane mixture as eluent. 338 g of colorless oily 4-phenoxyphenyl glyoxylic acid ethyl ester is obtained (83%).